Methyl alpha-D-mannopyranoside

• IUPAC Name: (2R,3S,4S,5S,6S)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol
• InChI: InChI=1S/C7H14O6/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-11H,2H2,1H3/t3-,4-,5+,6+,7+/m1/s1
• InChI Key: HOVAGTYPODGVJG-VEIUFWFVSA-N
• Canonical SMILES: COC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: CO[C@@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• Molecular Formula: C7H14O6
• DSSTOX Substance ID: DTXSID10897266
• Molecular Weight: 194.18 g/mol
• Physical Description: White to slightly gray odorless powder; [Acros Organics MSDS]
• CAS RN: 617-04-9, 25281-48-5

Description

Methyl alpha-D-mannopyranoside is a methyl mannoside having alpha-configuration at the anomeric centre. It is a methyl mannoside and an alpha-D-mannoside.

Synthesis Analysis

Methyl α-D-mannopyranoside (MDMP) derivatives were designed, synthesized, and their structures were ascertained via spectral analyses. MDMPs were assessed in vitro to identify potential antibacterial or antifungal potential antimicrobial candidate(s) against human and plant organisms. Efficient synthesis of MDMP was achieved by a recently published protocol for the in situ activation of thioglycosides.

Molecular Structure Analysis

Two structures of AcmJRL in complex with D-mannose (AcmJRL:Man) and methyl-α-D-mannopyranoside (AcmJRL:MeαMan) were obtained at 2.75 Å and 1.9 Å respectively.

Chemical Reactions Analysis

Direct regioselective acylation of methyl α-D-mannopyranoside (MDMP) derivatives 2 - 6 afforded from the 6- O -butyryl derivative. This isolated 6- O -derivative was converted to 2,3,4-tri- O -acyl derivatives, and the resulting compounds were analyzed using FTIR, 1 H-NMR, 13 C-NMR, and elemental analysis.

Physical And Chemical Properties Analysis

Methyl alpha-D-mannopyranoside has a molecular formula of C7H14O6 and a molecular weight of 194.18 g/mol.

Relevant Papers

• "Synthesis, antimicrobial activity, molecular docking, molecular dynamics simulation, and ADMET properties of the mannopyranoside derivatives as antimicrobial agents".
• "Surface engineering of Solid Lipid Nanoparticle assemblies by methyl α-D-mannopyranoside for the active targeting to macrophages in anti-tuberculosis inhalation therapy".
• "Molecular Recognition of Methyl α-d-Mannopyranoside by Antifreeze (Glyco)Proteins".

Scientific Research Applications

Boron Neutron Capture Therapy (BNCT)

. . .

Synthesis of Iminosugars

. .

Investigation of Pradimicin A Binding Site

. .

Inhibitor of Mannose Binding

. .

Mechanism of Action

Target of Action

Methyl alpha-D-mannopyranoside primarily targets the Mannose-binding protein C in humans . This protein plays a crucial role in the immune response by recognizing and binding to specific sugars on the surface of pathogens and apoptotic cells, which triggers the body’s immune response .

Mode of Action

Methyl alpha-D-mannopyranoside acts as a competitor inhibitor of the binding of mannose by Escherichia coli . It mimics the structure of mannose, thereby blocking the binding sites on the bacteria, preventing them from attaching to host cells and causing infection .

Pharmacokinetics

Its solubility in water suggests that it could be readily absorbed and distributed in the body. More research is needed to fully understand its pharmacokinetic properties and their impact on bioavailability.

Result of Action

The primary result of Methyl alpha-D-mannopyranoside’s action is the prevention of bacterial adhesion, specifically Escherichia coli, to host cells . This can help to prevent the onset of bacterial infections.

Action Environment

The action of Methyl alpha-D-mannopyranoside can be influenced by various environmental factors. For instance, its efficacy can be affected by the pH of the environment, as changes in pH can influence the compound’s stability and its ability to bind to its target . Furthermore, it should be stored in a cool, well-ventilated place to prevent it from degradation .

Q & A

A: Methyl α-D-Mannopyranoside (MeαManp) acts as a competitive inhibitor of Concanavalin A (Con A), a lectin that specifically binds to mannose-containing carbohydrates. [, , , , , , , , , ] MeαManp occupies Con A's carbohydrate-binding site, preventing it from interacting with its natural ligands. This interaction has been extensively studied using various techniques, including X-ray crystallography, NMR spectroscopy, and isothermal titration calorimetry. [, , , , , ]

A:

• 1H NMR: Provides detailed information about the hydrogen atoms' environment in the molecule. [, ]
• 13C NMR: Offers insights into the carbon skeleton of the compound, helping determine its structure and conformation. [, , ]
• IR Spectroscopy: Helps identify functional groups present in the molecule based on their characteristic vibrations. []
• X-ray Crystallography: Provides a three-dimensional structure of the molecule, including bond lengths and angles. [, ]

A: MeαManp exhibits stability under various conditions, making it suitable for different applications. [] It has been successfully used in lyophilized formulations of recombinant human growth hormone to prevent protein aggregation, highlighting its compatibility with biomolecules. [] Furthermore, MeαManp can be incorporated into microcapsules without compromising their integrity. [] Its stability and compatibility make it a valuable tool in pharmaceutical and biotechnological applications.

ANone: MeαManp itself is not known to possess catalytic properties. Its primary role in research is as a ligand for mannose-binding proteins, particularly Con A. By competitively inhibiting Con A, MeαManp serves as a valuable tool for studying:

• Carbohydrate-protein interactions: Understanding the binding mechanisms and specificities of lectins like Con A. [, , , , , ]
• Biological processes involving mannose recognition: Investigating processes like cell adhesion, signaling, and immune responses mediated by mannose-binding proteins. [, , , , , ]

ANone: Computational methods have been employed to gain deeper insights into MeαManp's interactions with Con A and other potential targets:

• Molecular docking: Predicting the binding modes and affinities of MeαManp and its derivatives to Con A, enabling the exploration of structure-activity relationships. [, ]
• QSAR (Quantitative Structure-Activity Relationship) models: Developing models to predict the biological activity of MeαManp derivatives based on their structural features, facilitating the design of novel ligands with improved properties. []

A: Research indicates that modifications to the MeαManp structure can significantly impact its binding affinity and selectivity for Con A. [, , , ]

• Derivatization of hydroxyl groups: Introducing various substituents at the C-2, C-3, C-4, and/or C-6 positions can alter binding affinity. For instance, methylation of specific hydroxyl groups can enhance or diminish binding depending on the position. [, , ]
• Glycosidic linkage modifications: Changing the configuration of the glycosidic linkage (α or β) or introducing additional sugar units can influence binding strength and selectivity. [, , , ]
• Spacer arm length and flexibility: For multivalent ligands incorporating multiple MeαManp units, the length and flexibility of the spacer arm can impact the avidity and selectivity of binding to Con A. []

A: MeαManp demonstrates good stability in various formulations, including lyophilized powders. [] Its ability to remain amorphous in the solid state contributes to its effectiveness as a stabilizer for protein formulations, as seen with recombinant human growth hormone. []